Cas no 54219-03-3 ( )

• Product name: &nbsp
• CAS No: 54219-03-3
• MF: C₃₆H₃₂FeO₆P₂S
• MW: 710.493211746216
• CID: 940084
• PubChem ID: 431109

  Chemical and Physical Properties

Names and Identifiers

• NSC-289429
• NSC289429
• 54219-03-3
•  

• Inchi： InChI=1S/2C18H15OP.Fe.H2O4S/c2*19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;;1-5(2,3)4/h2*1-15H;;(H2,1,2,3,4)
• InChI Key： WXKISWJPJSGVMG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3.OS(=O)(=O)O.[Fe]

Computed Properties

• Exact Mass: 429.99311
• Monoisotopic Mass: 710.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 857
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Boiling Point: 462.9°C at 760 mmHg
• Flash Point: 233.8°C
• PSA: 91.67
• LogP: 7.00040